![molecular formula C25H20ClNO3 B5406122 2-(1,3-benzoxazol-2-yl)-3-(4-chlorophenyl)-1-(4-isopropoxyphenyl)-2-propen-1-one](/img/structure/B5406122.png)
2-(1,3-benzoxazol-2-yl)-3-(4-chlorophenyl)-1-(4-isopropoxyphenyl)-2-propen-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(1,3-benzoxazol-2-yl)-3-(4-chlorophenyl)-1-(4-isopropoxyphenyl)-2-propen-1-one, also known as BZP, is a chemical compound that has been extensively studied for its potential use in scientific research. It belongs to the class of compounds known as phenylpiperazines and has been shown to have a wide range of effects on the body.
Mechanism of Action
The mechanism of action of 2-(1,3-benzoxazol-2-yl)-3-(4-chlorophenyl)-1-(4-isopropoxyphenyl)-2-propen-1-one is not fully understood, but it is believed to act as a partial agonist at serotonin and dopamine receptors. It may also act as a reuptake inhibitor, preventing the reuptake of these neurotransmitters into the presynaptic neuron.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It has also been shown to increase the release of dopamine, serotonin, and norepinephrine.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(1,3-benzoxazol-2-yl)-3-(4-chlorophenyl)-1-(4-isopropoxyphenyl)-2-propen-1-one in lab experiments include its ability to selectively target serotonin and dopamine receptors, as well as its ability to increase the release of these neurotransmitters. However, there are also limitations to using this compound, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for the study of 2-(1,3-benzoxazol-2-yl)-3-(4-chlorophenyl)-1-(4-isopropoxyphenyl)-2-propen-1-one. One area of research is the development of more selective compounds that target specific receptors. Another area of research is the study of the long-term effects of this compound on the body, including its potential for addiction and toxicity. Additionally, this compound may have potential therapeutic uses, such as in the treatment of depression and anxiety disorders.
Synthesis Methods
The synthesis of 2-(1,3-benzoxazol-2-yl)-3-(4-chlorophenyl)-1-(4-isopropoxyphenyl)-2-propen-1-one involves the reaction of 4-chloroacetophenone with 4-isopropoxyaniline in the presence of sodium ethoxide. The resulting product is then treated with 2-aminophenol to yield this compound.
Scientific Research Applications
2-(1,3-benzoxazol-2-yl)-3-(4-chlorophenyl)-1-(4-isopropoxyphenyl)-2-propen-1-one has been studied for its potential use in a variety of scientific research applications. It has been shown to have effects on the central nervous system, including the release of dopamine, serotonin, and norepinephrine. It has also been shown to have effects on the cardiovascular system, including the dilation of blood vessels.
Properties
IUPAC Name |
(E)-2-(1,3-benzoxazol-2-yl)-3-(4-chlorophenyl)-1-(4-propan-2-yloxyphenyl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20ClNO3/c1-16(2)29-20-13-9-18(10-14-20)24(28)21(15-17-7-11-19(26)12-8-17)25-27-22-5-3-4-6-23(22)30-25/h3-16H,1-2H3/b21-15- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USQIPHUJTHPZPD-QNGOZBTKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)C(=O)C(=CC2=CC=C(C=C2)Cl)C3=NC4=CC=CC=C4O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)OC1=CC=C(C=C1)C(=O)/C(=C/C2=CC=C(C=C2)Cl)/C3=NC4=CC=CC=C4O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.